Cas no 1187170-52-0 (2-(3-Cyanobenzoyl)-6-methylpyridine)

• Product Name: 2-(3-Cyanobenzoyl)-6-methylpyridine
• CAS No: 1187170-52-0
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD13152588
• CID: 4684874
• Update Time: 2025-09-28

2-(3-Cyanobenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyanobenzoyl)-6-methylpyridine
• 3-(6-Methylpicolinoyl)benzonitrile

• MDL： MFCD13152588
• Inchi： 1S/C14H10N2O/c1-10-4-2-7-13(16-10)14(17)12-6-3-5-11(8-12)9-15/h2-8H,1H3
• InChI Key： UBNWHCIQEHEESW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)N=1)C1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Topological Polar Surface Area: 53.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(3-Cyanobenzoyl)-6-methylpyridine

Comprehensive Overview of 2-(3-Cyanobenzoyl)-6-methylpyridine (CAS No. 1187170-52-0): Properties, Applications, and Market Insights

2-(3-Cyanobenzoyl)-6-methylpyridine (CAS No. 1187170-52-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a cyanobenzoyl group attached to a 6-methylpyridine backbone, making it a versatile intermediate for synthesizing biologically active compounds. Its unique structural attributes contribute to its utility in drug discovery, material science, and specialty chemical applications.

The growing demand for pyridine derivatives in medicinal chemistry has propelled interest in 2-(3-Cyanobenzoyl)-6-methylpyridine. Researchers frequently explore its potential as a building block for kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates. Recent studies highlight its role in optimizing drug-like properties such as solubility and metabolic stability, addressing key challenges in modern drug development.

From a chemical perspective, 2-(3-Cyanobenzoyl)-6-methylpyridine exhibits notable characteristics. The cyano group enhances electrophilicity, enabling diverse reactivity patterns, while the methylpyridine moiety offers steric and electronic modulation. These features make it valuable for constructing complex molecular architectures, particularly in fragment-based drug design strategies gaining traction in the pharmaceutical industry.

Market analysis reveals increasing procurement of CAS 1187170-52-0 by contract research organizations and academic laboratories. The compound's application spectrum extends beyond pharmaceuticals to include advanced materials development, where its π-conjugated system contributes to optoelectronic properties. This dual applicability positions 2-(3-Cyanobenzoyl)-6-methylpyridine as a compound of interest in both life sciences and materials science sectors.

Synthetic accessibility remains a crucial consideration for 2-(3-Cyanobenzoyl)-6-methylpyridine manufacturers. Current production methods emphasize atom-economical approaches that align with green chemistry principles, responding to industry demands for sustainable synthesis routes. Process optimization has enabled gram-scale production with high purity, meeting the stringent requirements of pharmaceutical-grade intermediates.

The stability profile of 1187170-52-0 under various conditions has been extensively studied. Storage recommendations typically suggest protection from moisture and light, with optimal preservation achieved in inert atmospheres at controlled temperatures. These handling protocols ensure consistent performance in downstream applications, particularly important for sensitive coupling reactions in medicinal chemistry workflows.

Analytical characterization of 2-(3-Cyanobenzoyl)-6-methylpyridine employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm structural integrity and purity, essential parameters for research applications. The compound's distinct spectroscopic signatures facilitate quality control during production and formulation processes.

Emerging research directions explore the derivatization potential of CAS 1187170-52-0. Scientists are investigating modifications at the cyano group and pyridine nitrogen to create novel chemical entities with tailored properties. Such structure-activity relationship studies contribute valuable insights to rational drug design methodologies.

Regulatory aspects surrounding 2-(3-Cyanobenzoyl)-6-methylpyridine emphasize proper documentation and safety assessments. While not classified as hazardous under current guidelines, appropriate laboratory practices including personal protective equipment are recommended during handling. Manufacturers provide comprehensive safety data sheets detailing handling precautions and emergency measures.

The global supply chain for 1187170-52-0 reflects increasing regional specialization. Major producers have established reliable distribution networks to serve pharmaceutical hubs in North America, Europe, and Asia. Market dynamics indicate steady growth, with projections suggesting expanded applications in personalized medicine and targeted therapies.

Technical literature documents various synthetic routes to 2-(3-Cyanobenzoyl)-6-methylpyridine, including palladium-catalyzed cross-coupling methodologies. Recent advances focus on catalytic system optimization to improve yields and reduce metal contamination, addressing purity concerns in final pharmaceutical ingredients.

Comparative analyses position 2-(3-Cyanobenzoyl)-6-methylpyridine favorably among similar heterocyclic building blocks. Its balanced lipophilicity and molecular weight make it particularly suitable for developing compounds with favorable pharmacokinetic profiles, explaining its popularity in lead optimization phases.

Future prospects for CAS 1187170-52-0 appear promising, with anticipated applications in next-generation therapeutics. Ongoing research explores its incorporation into PROTACs (proteolysis targeting chimeras) and other innovative modalities, potentially expanding its utility in addressing previously undruggable targets.

Quality standards for 2-(3-Cyanobenzoyl)-6-methylpyridine continue to evolve, with pharmacopeial monographs under development by major regulatory bodies. These standardized specifications will further facilitate its adoption in clinical-stage pharmaceutical development, ensuring consistency across research programs.

Environmental considerations guide modern production of 1187170-52-0, with emphasis on waste minimization and energy-efficient processes. Life cycle assessments inform sustainable manufacturing practices, aligning with the chemical industry's commitment to responsible production.

Collaborative research initiatives are investigating novel formulations incorporating 2-(3-Cyanobenzoyl)-6-methylpyridine, particularly in drug delivery systems. These efforts aim to enhance bioavailability and targeting efficiency, potentially unlocking new therapeutic applications for this versatile compound.

Intellectual property landscapes surrounding CAS 1187170-52-0 derivatives remain active, with numerous patents filed for specific applications. This innovation activity underscores the compound's value in developing proprietary pharmaceutical compositions and specialized materials.

Analytical method development for 2-(3-Cyanobenzoyl)-6-methylpyridine quantification continues to advance, with validated protocols now available for various matrices. These techniques support pharmacokinetic studies and stability testing, critical for translational research applications.

Industry benchmarks indicate growing adoption of 1187170-52-0 in combinatorial chemistry libraries. Its structural features enable diverse chemical transformations, making it a valuable component in high-throughput screening platforms for drug discovery.

Technical support resources for 2-(3-Cyanobenzoyl)-6-methylpyridine have expanded, with suppliers offering detailed application notes and synthetic guidance. These educational materials assist researchers in maximizing the compound's potential across various experimental contexts.